Cas no 80126-52-9 ((R)-2-amino-3-(3-chlorophenyl)propanoic acid)

(R)-2-Amino-3-(3-chlorophenyl)propanoic acid is a chiral non-proteinogenic amino acid featuring a 3-chlorophenyl substituent. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical research, particularly in the development of peptidomimetics and enzyme inhibitors. The chlorine substituent enhances its utility as a building block for bioactive compounds, offering distinct electronic and steric properties. This compound exhibits high purity and stability under standard conditions, ensuring reproducibility in synthetic applications. Its compatibility with solid-phase peptide synthesis (SPPS) further broadens its use in medicinal chemistry. Suitable for research in neuropharmacology and drug discovery, it serves as a key intermediate for tailored molecular design.
(R)-2-amino-3-(3-chlorophenyl)propanoic acid structure
80126-52-9 structure
Product Name:(R)-2-amino-3-(3-chlorophenyl)propanoic acid
CAS No:80126-52-9
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD01631984
CID:60185
PubChem ID:7009409
Update Time:2025-06-11

(R)-2-amino-3-(3-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-D-phenylalanine
    • 3-Chloro-D-phenylalanine HCl
    • D-3-Chlorophe
    • D-3-Chlorophenylalanine
    • H-D-PHE(3-CL)-OH
    • (2R)-2-amino-3-(3-chlorophenyl)propanoic acid
    • 3-Chloro-D-Phe-OH
    • (R)-2-AMINO-3-(3-CHLOROPHENYL)PROPANOIC ACID
    • D-Phenylalanine, 3-chloro-
    • D-PHE(3-CL)-OH
    • PubChem11977
    • D-3-Chloro phenylalanine
    • JJDJLFDGCUYZMN-MRVPVSSYSA-N
    • AM82742
    • AB09412
    • K427
    • TL8005404
    • AB0014216
    • 3-(3-Chlorophenyl)-D-alanine
    • 3-CHLORO-D-PHENYLALANINEHCL 99+%
    • H-D-Phe(3-Cl)-OH*HCl
    • 3-Chloro-D-phenylalanine HCl D-3-Chlorophe
    • D-3-Chloro-phe-OH
    • 3-Chloro-D-phenylala
    • D-Phe(3-Cl)-OH 3-Chloro-D-Phenylalanine
    • PS-12168
    • M-CHLORO-D-PHENYLALANINE
    • AC-5842
    • FS-2458
    • EN300-1297386
    • SCHEMBL298829
    • (2R)-2-azanyl-3-(3-chlorophenyl)propanoic acid
    • MFCD01631984
    • (2R)-2-azaniumyl-3-(3-chlorophenyl)propanoate
    • J-300382
    • CS-W010498
    • M03176
    • FXL
    • 80126-52-9
    • DTXSID701313081
    • AKOS017482258
    • 3-Chloro-D-phenylalanine (ACI)
    • (R)-2-amino-3-(3-chlorophenyl)propanoic acid
    • MDL: MFCD01631984
    • Inchi: 1S/C9H10ClNO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
    • InChI Key: JJDJLFDGCUYZMN-MRVPVSSYSA-N
    • SMILES: C(C1C=CC=C(Cl)C=1)[C@@H](N)C(=O)O

Computed Properties

  • Exact Mass: 199.04000
  • Monoisotopic Mass: 199.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: 1.336
  • Boiling Point: 339.5℃ at 760 mmHg
  • Flash Point: 159.1 °C
  • PSA: 63.32000
  • LogP: 1.99470

(R)-2-amino-3-(3-chlorophenyl)propanoic acid Security Information

  • Hazardous Material Identification: Xi
  • Storage Condition:Store at 0 ° C

(R)-2-amino-3-(3-chlorophenyl)propanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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(R)-2-amino-3-(3-chlorophenyl)propanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water
2.1 Solvents: Trifluoroacetic acid
3.1 Reagents: Sodium hydroxide ,  Carboxypeptidase A
3.2 Reagents: Water
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
1.2 Solvents: Ethanol
2.1 Reagents: Hydrogen bromide Solvents: Water
3.1 Solvents: Trifluoroacetic acid
4.1 Reagents: Sodium hydroxide ,  Carboxypeptidase A
4.2 Reagents: Water
5.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

Production Method 4

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: L-Amino acid oxidase ,  Catalase Solvents: Water
Reference
Preparation of (R)-phenylalanine analogs by enantioselective destruction using L-amino acid oxidase
Pirrung, Michael C.; et al, Journal of Organic Chemistry, 1993, 58(4), 957-8

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Oxygen Catalysts: L-Amino acid oxidase ,  Catalase Solvents: Water
Reference
Preparation of (R)-phenylalanine analogs by enantioselective destruction using L-amino acid oxidase
Pirrung, Michael C.; et al, Journal of Organic Chemistry, 1993, 58(4), 957-8

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Carboxypeptidase A
1.2 Reagents: Water
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

Production Method 7

Reaction Conditions
1.1 Solvents: Trifluoroacetic acid
2.1 Reagents: Sodium hydroxide ,  Carboxypeptidase A
2.2 Reagents: Water
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis, resolution and characterization of ring substituted phenylalanines and tryptophans
Porter, John; et al, International Journal of Peptide & Protein Research, 1987, 30(1), 13-21

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Benzyltriethylammonium chloride
2.1 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Oxygen Catalysts: L-Amino acid oxidase ,  Catalase Solvents: Water
Reference
Preparation of (R)-phenylalanine analogs by enantioselective destruction using L-amino acid oxidase
Pirrung, Michael C.; et al, Journal of Organic Chemistry, 1993, 58(4), 957-8

(R)-2-amino-3-(3-chlorophenyl)propanoic acid Raw materials

(R)-2-amino-3-(3-chlorophenyl)propanoic acid Preparation Products

Additional information on (R)-2-amino-3-(3-chlorophenyl)propanoic acid

Comprehensive Overview of (R)-2-amino-3-(3-chlorophenyl)propanoic acid (CAS No. 80126-52-9): Properties, Applications, and Research Insights

(R)-2-amino-3-(3-chlorophenyl)propanoic acid (CAS No. 80126-52-9) is a chiral non-proteinogenic amino acid derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its 3-chlorophenyl moiety and (R)-configuration, has garnered attention for its potential role in drug development, enzyme inhibition studies, and as a building block for peptidomimetics. The growing interest in chiral intermediates and amino acid analogs in modern therapeutics aligns with the compound's unique structural features.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of specialized amino acids like (R)-2-amino-3-(3-chlorophenyl)propanoic acid. Researchers frequently search for "CAS 80126-52-9 solubility," "(R)-enantiomer synthesis methods," or "chlorophenyl amino acid applications," reflecting the compound's niche yet critical role in medicinal chemistry. Its stereospecificity makes it valuable for studying receptor-ligand interactions, particularly in neurological and metabolic disorders where precise molecular recognition is crucial.

The compound's physicochemical properties—including its melting point (typically 210-215°C), optical rotation ([α]D²⁰ ≈ +15° in water), and logP value (~1.8)—make it suitable for various formulation studies. In peptide engineering, its 3-chlorophenyl group contributes to enhanced lipophilicity and membrane permeability, addressing common challenges in bioavailability optimization. These characteristics have spurred investigations into its use for blood-brain barrier penetration in CNS-targeted therapies.

From a synthetic perspective, (R)-2-amino-3-(3-chlorophenyl)propanoic acid serves as a key intermediate for asymmetric catalysis routes. Modern green chemistry approaches emphasize enzymatic resolution or biocatalytic methods for its production, reducing reliance on traditional heavy metal catalysts. The compound's chiral purity (>99% ee) is particularly valued in FDA-approved drug synthesis, where regulatory requirements demand stringent stereochemical control.

Emerging applications in proteomics research and chemical biology have further expanded the utility of this compound. Its incorporation into fluorescent probes and activity-based protein profiling (ABPP) reagents enables real-time monitoring of enzymatic processes. The chloro-substituent also facilitates radiolabeling (e.g., with ¹⁸F for PET imaging), answering growing demand for theranostic compounds in precision medicine.

Quality control protocols for CAS 80126-52-9 typically involve HPLC analysis with chiral stationary phases and mass spectrometry verification. Storage recommendations (-20°C under nitrogen) reflect its moderate sensitivity to oxidative degradation, a consideration frequently queried by laboratory technicians. The compound's stability in physiological buffers (pH 7.4) makes it suitable for in vitro assays, though researchers should note its limited solubility in aqueous solutions without cosolvent systems.

In conclusion, (R)-2-amino-3-(3-chlorophenyl)propanoic acid represents a versatile tool bridging small molecule pharmacology and bioconjugate chemistry. Its continued study addresses multiple drug discovery pain points, from structural diversity expansion to targeted delivery systems. As personalized medicine advances, such specialized amino acid derivatives will likely see increased utilization in both high-throughput screening platforms and structure-activity relationship (SAR) optimization campaigns.

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